Cas no 1174305-81-7 (1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1174305-81-7
• MF: C₅H₄F₂N₂O₂
• MW: 162.094267845154
• MDL: MFCD11558118
• CID: 3160360
• PubChem ID: 33781818
• Update Time: 2025-06-07

1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid
• A1-06242
• 1-(difluoromethyl)-1H-pyrazole-4-carboxylicacid
• STL414977
• ZWB30581
• F8880-2854
• 1-(difluoromethyl)pyrazole-4-carboxylic acid
• CS-0129562
• DB-097641
• 1-(2,2-Difluoromethyl)-1H-pyrazole-4-carboxylic acid
• SCHEMBL12496800
• AKOS005169485
• Z1041196404
• EN300-92468
• MFCD11558118
• 1174305-81-7
• AT13602
• 838-317-9

• MDL： MFCD11558118
• Inchi： 1S/C5H4F2N2O2/c6-5(7)9-2-3(1-8-9)4(10)11/h1-2,5H,(H,10,11)
• InChI Key： IULWOQYXUCMXJG-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C(=O)O)C=N1)F

Computed Properties

• Exact Mass: 162.02408370g/mol
• Monoisotopic Mass: 162.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 273.7±40.0 °C at 760 mmHg
• Flash Point: 119.4±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid

1-(Difluoromethyl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1174305-81-7): A Comprehensive Overview

1-(Difluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1174305-81-7) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMP-PAC, is a derivative of pyrazole, a five-membered heterocyclic ring with two nitrogen atoms. The presence of the difluoromethyl group at the 1-position and the carboxylic acid group at the 4-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structural characteristics of 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid have been extensively studied to understand its reactivity and stability. The difluoromethyl group, in particular, is known for its ability to modulate the electronic properties of the molecule, enhancing its lipophilicity and metabolic stability. These properties are crucial in drug design, as they can significantly influence the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

In recent years, 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Its unique structure allows it to serve as a versatile scaffold for the development of compounds with diverse biological activities. For instance, derivatives of this compound have shown promise in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

One notable application of 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid is in the field of oncology. Research has demonstrated that certain derivatives of this compound exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of DMP-PAC selectively inhibited the activity of a key enzyme involved in tumor growth, leading to significant reductions in tumor size in preclinical models.

Beyond oncology, 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid has also shown potential in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Derivatives of this compound have been shown to possess anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. A recent study published in the European Journal of Medicinal Chemistry highlighted the effectiveness of a DMP-PAC-based derivative in reducing inflammation in animal models of rheumatoid arthritis.

In addition to its therapeutic applications, 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid has also been investigated for its use as an analytical tool. The unique electronic properties of this compound make it suitable for various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques are essential for characterizing complex mixtures and identifying unknown compounds in pharmaceutical research and development.

The synthesis of 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid has been optimized to improve yield and purity. Several synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the reaction of 4-chloropyrazole with difluoromethyllithium followed by hydrolysis to form the carboxylic acid. Another method involves the direct fluorination of 4-chloropyrazole using difluoroiodomethane under specific conditions. These synthetic strategies have been refined over time to ensure high yields and minimal side products.

The safety profile of 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant toxicological effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1174305-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further solidifying its importance in the field.